Cas no 1838-55-7 (4-(4-Hydroxyphenoxy)-3,5-diiodobenzoic acid)

• Product Name: 4-(4-Hydroxyphenoxy)-3,5-diiodobenzoic acid
• CAS No: 1838-55-7
• MF: C₁₃H₈I₂O₄
• MW: 482.009168624878
• CID: 5017355
• Update Time: 2025-04-23

4-(4-Hydroxyphenoxy)-3,5-diiodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Hydroxyphenoxy)-3,5-diiodobenzoic acid
• 3,5-Diiodothyroformic acid
• 4-(4-hydroxy-phenoxy)-3,5-diiodobenzoic acid

• Inchi： 1S/C13H8I2O4/c14-10-5-7(13(17)18)6-11(15)12(10)19-9-3-1-8(16)2-4-9/h1-6,16H,(H,17,18)
• InChI Key： LPNQFIJWELQLRO-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=C(C=1OC1C=CC(=CC=1)O)I

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: 3.9
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-(4-Hydroxyphenoxy)-3,5-diiodobenzoic acid

Introduction to 4-(4-Hydroxyphenoxy)-3,5-diiodobenzoic Acid (CAS No. 1838-55-7)

4-(4-Hydroxyphenoxy)-3,5-diiodobenzoic acid, identified by the chemical identifier CAS No. 1838-55-7, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and molecular biology. The presence of both hydroxyl and iodine substituents on a benzoic acid backbone imparts distinct chemical properties that make it a valuable scaffold for further derivatization and study.

The structural motif of 4-(4-Hydroxyphenoxy)-3,5-diiodobenzoic acid consists of a benzoic acid core substituted with two iodine atoms at the 3rd and 5th positions, and an ether linkage to a 4-hydroxyphenyl group at the 4th position. This configuration creates a molecule with enhanced reactivity and binding potential, making it a promising candidate for various biochemical assays. The iodine atoms, in particular, serve as versatile handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the synthesis of complex organic molecules.

In recent years, the compound has been explored in the context of developing novel therapeutic agents. Its structural features suggest potential interactions with biological targets such as enzymes and receptors. For instance, the hydroxyl group can participate in hydrogen bonding interactions, while the iodine atoms can engage in halogen bonding or serve as anchors for metal coordination. These properties have been leveraged in high-throughput screening campaigns to identify lead compounds for drug development.

One of the most intriguing aspects of 4-(4-Hydroxyphenoxy)-3,5-diiodobenzoic acid is its role as an intermediate in the synthesis of more complex molecules. Researchers have utilized this compound to construct derivatives with enhanced pharmacological activity. For example, modifications at the hydroxyl or iodine positions have led to compounds with improved binding affinity to specific biological targets. These derivatives have shown promise in preclinical studies, particularly in the treatment of inflammatory diseases and cancer.

The compound's utility extends beyond drug discovery into materials science and catalysis. The presence of multiple reactive sites allows for its incorporation into polymers or catalysts designed for specific applications. In catalysis, for instance, the iodine atoms can act as ligands for transition metals, facilitating various organic transformations. This versatility makes 4-(4-Hydroxyphenoxy)-3,5-diiodobenzoic acid a valuable building block in synthetic chemistry.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies have revealed that 4-(4-Hydroxyphenoxy)-3,5-diiodobenzoic acid can adopt multiple conformations depending on its environment. These studies have provided insights into how structural modifications might influence biological activity, guiding experimental design and optimizing synthetic routes.

The synthesis of 4-(4-Hydroxyphenoxy)-3,5-diiodobenzoic acid itself is an intricate process that requires careful optimization. Traditional synthetic routes often involve multi-step sequences involving halogenation and etherification reactions. However, recent innovations have aimed at streamlining these processes using greener methodologies or more efficient catalysts. Such advancements not only improve yield but also reduce waste, aligning with broader trends toward sustainable chemistry.

In conclusion,4-(4-Hydroxyphenoxy)-3,5-diiodobenzoic acid (CAS No. 1838-55-7) represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for further exploration and development. As research continues to uncover new methodologies and applications,this molecule is poised to play an increasingly important role in scientific endeavors.